Cas no 22661-76-3 (Amoproxan)

Amoproxan structure
Amoproxan structure
Product Name:Amoproxan
CAS No:22661-76-3
MF:C22H35NO7
MW:425.515807390213
CID:263286
PubChem ID:31473
Update Time:2025-04-19

Amoproxan Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,4,5-trimethoxy-, 1-[(3-methylbutoxy)methyl]-2-(4-morpholinyl)ethyl ester
    • [1-(3-methylbutoxy)-3-morpholin-4-ylpropan-2-yl] 3,4,5-trimethoxybenzoate
    • AMOPROXAN
    • Amoproxanum
    • CERM 730
    • UNII-27RL57FCYM
    • Tox21_113320
    • CAS-22661-76-3
    • DTXSID6048838
    • DTXCID3028764
    • NS00126986
    • NCGC00183841-01
    • 22661-76-3
    • alpha-(Isopentyloxymethyl)-4-morpholineethanol 3,4,5-trimethoxybenzoate (ester)
    • AMOPROXAN [INN]
    • AMOPROXAN [MI]
    • Amoproxan [INN:DCF]
    • CERM-730
    • alpha-(Isopentyloxymethyl)-4-morpholinethanol 3,4,5-trimethoxybanzoate
    • SCHEMBL310649
    • .ALPHA.-(ISOPENTYLOXYMETHYL)-4-MORPHOLINEETHANOL 3,4,5-TRIMETHOXYBENZOATE (ESTER)
    • 27RL57FCYM
    • (2-Isopentyloxy-1-morpholinomethyl)ethyl) 3,4,5-trimethoxybenzoat
    • CHEMBL2104537
    • Q27254225
    • AKOS040750483
    • [1-(3-methylbutoxy)-3-morpholin-4-ylpropan-2-yl] 3, 4, 5-trimethoxybenzoate
    • Amoproxan
    • Inchi: 1S/C22H35NO7/c1-16(2)6-9-29-15-18(14-23-7-10-28-11-8-23)30-22(24)17-12-19(25-3)21(27-5)20(13-17)26-4/h12-13,16,18H,6-11,14-15H2,1-5H3
    • InChI Key: YOKPRDAUBGOISU-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CC(COCCC(C)C)OC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

  • Exact Mass: 425.24100
  • Monoisotopic Mass: 425.241352
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 13
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.7
  • XLogP3: 3

Experimental Properties

  • Density: 1.1
  • Boiling Point: 502.5°Cat760mmHg
  • Flash Point: 257.7°C
  • Refractive Index: 1.5
  • PSA: 75.69000
  • LogP: 2.57060

Amoproxan Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Amoproxan
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10mg
$ 253.00 2023-04-19
TRC
A641190-50mg
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50mg
$ 1097.00 2023-04-19
TRC
A641190-100mg
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100mg
$ 1918.00 2023-04-19
Biosynth
XAA66176-5 mg
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5mg
$120.00 2022-12-28
Biosynth
XAA66176-10 mg
Amoproxan
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10mg
$192.00 2022-12-28
Biosynth
XAA66176-25 mg
Amoproxan
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25mg
$360.00 2022-12-28
Biosynth
XAA66176-50 mg
Amoproxan
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50mg
$576.00 2022-12-28
Biosynth
XAA66176-100 mg
Amoproxan
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100MG
$922.00 2022-12-28

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